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SKLB1002 is a VEGFR2 inhibitor (IC50 = 32 nM). It is selective for VEGFR2 over a panel of 16 additional kinases (IC50s = 619->10,000 nM). SKLB1002 inhibits tube formation, migration, and VEGF-induced proliferation of human umbilical vein endothelial cells (HUVECs). It induces tumor cell apoptosis, decreases tumor microvessel density, and reduces tumor growth in an SW620 mouse xenograft model when administered at a dose of 50 or 100 mg/kg.
SKLB1002 is a potent vascular endothelial growth factor receptor 2 (VEGFR2) inhibitor that inhibits angiogenesis and tumor growth in vivo.
SKLB1002 is a new potent VEGFR2 inhibitor, which could significantly inhibit HUVEC proliferation, migration, invasion, and tube formation. Western blot analysis was conducted, which indicated that SKLB1002 inhibited VEGF-induced phosphorylation of VEGFR2 kinase and the downstream protein kinases inc...